BENGHE Methodological & Application

Check Availability & Pricing

Application of Trichoderma as a Biofungicide in
Soil: Detailed Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Harzianol N

Cat. No.: B15560544

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trichoderma species are filamentous fungi widely recognized for their application as
biofungicides in agriculture.[1][2] These microorganisms are effective against a broad spectrum
of soil-borne fungal pathogens, including Fusarium, Rhizoctonia, and Pythium.[1] Their
mechanisms of action are multifaceted and include mycoparasitism, competition for nutrients
and space, antibiosis through the production of secondary metabolites, and induction of
systemic resistance in plants.[1][3][4] Furthermore, Trichoderma can enhance plant growth by
promoting nutrient uptake and producing growth-stimulating compounds.[1][2] This document
provides detailed application notes and protocols for the use of Trichoderma as a biofungicide
in soll, tailored for a scientific audience.

Data Presentation: Quantitative Application Rates

The effective application of Trichoderma is highly dependent on the chosen method,
formulation, and target crop. The following tables summarize quantitative data for various
application methods based on commercially available products and research findings.

Table 1: Trichoderma Application Rates for Seed Treatment
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Formulation Type Application Rate Source

Powder 4-10 g/kg of seed [21[5][6]17]

5 g/kg of seed (mixed with 5g
Powder [8]
crude sugar)

Liquid 5-10 ml/kg of seed [1119]

Table 2: Trichoderma Application Rates for Soil Application and Drenching

| Application Method | Formulation Type | Application Rate | Source | |---|---|---| | Soil Application
| Powder | 1-2 kg mixed with 100 kg Farm Yard Manure (FYM) per acre |[1] | | Soil Application |
Powder | 1.2 kg mixed with 500 kg of manure |[1] | | Soil Application | Powder | 5 kg/hectare
after green manuring |[2] | | Soil Application | Liquid | 1 liter mixed with 50-100 kg of well-
decomposed manure |[1] | | Soil Drenching | Powder | 10 g/liter of water |[2] | | Soil Drenching |
Liquid | 5-10 ml/liter of water |[1][9] | | In-furrow | Granules | 8-10 g/hole for maize [[10] |

Table 3: Trichoderma Application Rates for Seedling Treatment

| Application Method | Formulation Type | Application Rate | Source | |---|---]---| | Seedling
Dip/Root Dip | Powder | 10-20 g/liter of water [[1] | | Seedling Dip/Root Dip | Liquid | 10 ml/liter
of water |[1] | | Seedling Dip/Root Dip | - | Soak roots for 10 minutes in solution [[8] |

Experimental Protocols

The following protocols provide detailed methodologies for the application of Trichoderma as a
biofungicide in a research setting.

Protocol 1: Seed Treatment with Trichoderma

Objective: To coat seeds with Trichoderma spores to protect against seed and soil-borne
pathogens during germination and early seedling development.

Materials:

e Trichoderma formulation (powder or liquid)
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High-quality, untreated seeds

Adhesive agent (e.g., 1% carboxymethyl cellulose, rice gruel, or a crude sugar solution)[6][8]

Sterile water

Shallow tray or plastic bag

Shade-drying area
Procedure:
e Prepare the Slurry:

o For powder formulations, create a slurry by mixing the recommended amount of
Trichoderma powder (e.g., 5-10 g/kg of seed) with a small volume of the adhesive agent.
[5][8] Add sterile water as needed to create a paste-like consistency that will adhere to the
seeds.

o For liquid formulations, dilute the product with sterile water according to the manufacturer's
instructions (e.g., 10 ml/L).[1]

e Seed Coating:
o Place the seeds in a shallow tray or a clean plastic bag.
o Add the Trichoderma slurry to the seeds.

o Gently mix the seeds and slurry until the seeds are uniformly coated. Ensure complete
coverage of the seed surface.[8]

e Drying:

o Spread the treated seeds in a thin layer on a clean surface in a well-ventilated area, away
from direct sunlight.[1][9][11]

o Allow the seeds to air-dry completely for at least 30 minutes before sowing.[5][6]
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e Sowing:
o Sow the treated seeds within 24 hours for maximum viability.[6][8]
Quality Control:

o Use seeds that have not been treated with chemical fungicides, as these can be detrimental
to Trichoderma.[8]

o Perform a germination test on a small batch of treated seeds before large-scale planting.

Protocol 2: Soil Application of Trichoderma

Objective: To introduce Trichoderma into the soil to establish a protective microbial community
in the plant rhizosphere.

Materials:

Trichoderma formulation (powder or granules)

Organic carrier (e.g., Farm Yard Manure (FYM), compost, vermicompost)[1][5]

Shovel or mixer

Water source

Procedure:
e Inoculum Preparation:

o Mix the recommended amount of Trichoderma formulation (e.g., 1-2 kg) with a larger
volume of organic carrier (e.g., 100 kg of FYM).[1] This helps in achieving a uniform
distribution in the field.

o Moisten the mixture slightly with water to activate the Trichoderma. Moisture is crucial for
its survival and proliferation.[2]

o Cover the mixture and allow it to incubate for 7-10 days in a shaded place, turning it every
3-4 days to ensure proper aeration and colonization.[2][3]
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» Field Application:

o Pre-planting: Broadcast the enriched organic matter evenly over the field 10-15 days
before planting.[8] Incorporate it into the top 5-10 cm of soil.[8]

o At planting: Apply the mixture directly into the planting furrows or pits.[8]
e lIrrigation:

o Irrigate the field immediately after application to ensure adequate soil moisture, which is
essential for the establishment of Trichoderma.[8] Optimal soil moisture is between 60-
80% of field capacity.[8]

Protocol 3: Soil Drenching with Trichoderma

Objective: To apply Trichoderma directly to the root zone of established plants for curative or
preventative control of root diseases.

Materials:

e Trichoderma formulation (powder or liquid)
e Water

e Watering can or drenching equipment
Procedure:

e Suspension Preparation:

o Prepare a suspension by mixing the Trichoderma formulation with water at the
recommended rate (e.g., 10 g/L for powder, 5-10 ml/L for liquid).[1][2]

o Agitate the mixture thoroughly to ensure a uniform suspension of the spores.
e Application:

o Apply the suspension directly to the soil around the base of the plants, ensuring the root
zone is well-saturated.[1]
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e Frequency:

o Repeat the application every 15-20 days for continuous protection, especially during
periods favorable for disease development.[9]

Visualization of Protocols and Pathways
Experimental Workflow for Trichoderma Application

Soil Drench

Prepare Suspension —®| Apply to Root Zone —®| Repeat Application

Soil Application

Mix with Manure Incubate Broadcast/Incorporate Irrigate

Seed Treatment

Prepare Slurry Coat Seeds Shade Dry Sow Seeds

Click to download full resolution via product page

Caption: Experimental workflows for three common methods of Trichoderma application.

Signaling Pathway for Trichoderma Biocontrol
Mechanisms

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.wesframarket.com/trichoderma-viride-liquid
https://www.benchchem.com/product/b15560544?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Colonization

Nutrient & Space

- .
a Direct Attack Uptake

Secondary Metabolites

ignal Transduction

J Mechanisms of Action\ ¥

Induced Systemic
Resistance (ISR)

Mycoparasitism Competition Antibiosis

v

Enhanced Defense \Inhibition /Inhibition Inhibition

Pathogenic Fungi

Click to download full resolution via product page

Caption: Key biocontrol mechanisms of Trichoderma against pathogenic fungi.

Important Considerations for Application

e Environmental Factors:Trichoderma is a living organism, and its efficacy is influenced by
environmental conditions. It thrives in moist soil with a pH between 5.5 and 7.5.[8] Avoid
application in dry soil, as moisture is essential for its growth and survival.[2]

o Compatibility:Trichoderma is incompatible with chemical fungicides.[1] A separation period of
7-14 days between the application of Trichoderma and chemical fungicides is recommended.
[8] It is, however, generally compatible with biofertilizers.[1]

o Timing: For optimal results, apply Trichoderma before the onset of disease. Pre-planting soll
inoculation allows Trichoderma to establish in the rhizosphere and outcompete pathogens.[8]
Foliar applications should be done in the early morning or late evening.[1]
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o Storage: Store Trichoderma products in a cool, dry place away from direct sunlight to
maintain the viability of the spores.[11]

By following these detailed protocols and considering the critical application factors,
researchers can effectively utilize Trichoderma as a biofungicide in their studies, contributing to
the development of sustainable agricultural practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15560544?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

